Cas no 372195-75-0 (1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]-)
372195-75-0 structure
Product Name:1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]-
CAS No:372195-75-0
MF:C20H30N2
MW:298.465605258942
CID:1482194
PubChem ID:9857446
Update Time:2025-04-21
1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]-
- 1-[3-(4-butylpiperidin-1-yl)propyl]indole
- SCHEMBL5338969
- DTXSID40431910
- DB-201449
- 1-[3-(4-Butyl-1-piperidinyl)propyl]-1h-indole
- 372195-75-0
-
- Inchi: 1S/C20H30N2/c1-2-3-7-18-10-15-21(16-11-18)13-6-14-22-17-12-19-8-4-5-9-20(19)22/h4-5,8-9,12,17-18H,2-3,6-7,10-11,13-16H2,1H3
- InChI Key: LZMKMHRHDYZIAA-UHFFFAOYSA-N
- SMILES: N1(CCCN2C=CC3C=CC=CC2=3)CCC(CCCC)CC1
Computed Properties
- Exact Mass: 298.2411
- Monoisotopic Mass: 298.240898965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 8.2Ų
Experimental Properties
- PSA: 8.17
1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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